AbstractThe present study aimed to find a method with higher efficiency to cluster acoustic emission events. The acoustic emission signals of composite laminates with different interfacial fiber orientations were captured during the double cantilever beam (DCB) experiments. Through feature selection of the preprocessed data using the Relief F algorithm, it was found that most of the information in the acoustic emission signals can be represented by the amplitude, inverse frequency, center frequency, peak frequency and so on. Subsequently, principal component analysis and expectation-maximization and Gaussian mixture models were adopted to cluster the data with reduced dimensions. This method can not only distinguish among different damage mechanisms but also show the level of damage concentration according to their types. Furthermore, once the clusters were assigned to different damage mechanisms, they could be identified precisely using both the amplitude and peak frequency. Finally, based on the loading curves of the four types of specimens, the cumulative events and energies of the acoustic emission were compared and analyzed, and different damage mechanisms were identified.

AbstractThe results of a previously performed survey of steel cables of a cable-stayed crossing where the tension force was determined based on the frequency of their transverse vibrations are considered. The features of the methodology for measuring the natural frequencies of rope vibrations are revealed concerning the method of excitation ща vibrations, their orientation, and the volume of an informative sample of recorded frequencies. The physical model underlying the measurement technique does not take into account the elastic bending reaction of the cable and viscous friction. It is shown that taking into account these factors allows one not only to increase the accuracy of measuring the tension force, but also opens up a possibility for detecting cable defects. For example, the breakage of cable fibers, its thinning as a result of corrosion or abrasion could lead to a decrease in bending stiffness. A change in the state of the cable lubricant or the penetration of liquid into the cable leads to a change in the damping coefficient of its vibrations. The results of the study can be used to create systems for monitoring the condition of steel cables.

Abstract—The scientific foundations for the development of a method for assessing the degree of danger of single crack-like defects found in thin-sheet metal structural elements are being investigated using AE testing using the low-temperature loading method. As a criterion, it is proposed to use the “critical activity” of the AE source, calculated using the equations of fracture mechanics and thermal conductivity. Loading is carried out via cooling the local ring-shaped zone by placing the carbon dioxide with a temperature of –78°C. At the same time, as a result of thermal contraction, tensile stresses arise that load the defect area during AE testing. The resulting temperature field and mechanical stresses are calculated by known theoretical methods using the heat and fracture mechanics equations. The annular appearance of the cooling zone determines the invariance of loading relative to the angle of the crack plane. Fracture mechanics criteria are employed that use the known power-law dependence of the number of acoustic emission acts on the stress intensity factor. Thus, the possibility of using the fracture mechanics criteria to assess the danger of crack-like defects by AE testing using the known power-law dependence of the number of acoustic emission acts on the stress intensity factor is shown.

AbstractFriction stir welding has found wide application in aircraft and rocket engineering, primarily due to the possibility of obtaining welded joints with a strength close to the strength of the base material. One of the most promising methods of such welding is spot friction stir welding that can serve as an alternative to electric contact spot welding and rivet joints. For the introduction of spot friction stir welding into the production of critical products, it is necessary to consider issues related to nondestructive quality control of welded joints obtained by this welding method. The purpose of this work is to substantiate the applicability of the ultrasonic echo method to quality control of welded joints obtained by spot friction stir welding. The relevance of the work is confirmed by the fact that to date there is no sufficiently complete information about the results of experimental studies aimed at analyzing the characteristics of welded joints obtained by spot friction stir welding. The authors of the article propose to use the ultrasonic echo method. The testing was carried out using an ultrasonic flaw detector with a dual-element piezoelectric transducer on samples prepared using spot friction stir welding. As a result of ultrasonic testing, defects such as lack of penetration and sloting were found in three samples; this was confirmed by metallographic studies. Samples with no defects were subjected to mechanical tests, as a result of which it was found that the strength of the resulting welded joints is comparable to the strength of the base metal in the samples. Metallographic studies carried out on the samples after mechanical tests also confirmed the lack of defects in the welded joints. Thus, we show the relationship between the results of ultrasonic testing, metallographic studies, and mechanical tests, which allows us to substantiate the applicability of the ultrasonic echo method to quality control of welded joints obtained by spot friction stir welding.

AbstractAging and degradations of electrical wires in aviation technologies, aerospace, energy production and distribution, and many other safety-critical systems have been identified as the most significant possible causes of catastrophic failure. The high cost, wasted time and unnecessary sacrificed workforce for troubleshooting and repairing these wiring system problems have caught the attention of governments as well as industry executives. They start thinking seriously to incorporate into all safety-critical installations on-board monitoring systems for testing wires to avoid unnecessary interventions and allow the extension of the installation lifetime. This paper investigates the feasibility of using the frequency response analysis technique (FRA) to non-invasively characterize hard faults (continuity and isolation faults) within transmission lines. This technique has been widely used in transformer diagnostic and considered one of the powerful methods of transformer state assessment. Recently, it has been recommended as a potential diagnostic method for rotating machines and photovoltaic and power electronics systems but it does not have sufficient interest in the transmission systems diagnostic yet. New techniques are proposed in this paper to detect, identify, and locate hard faults in electrical wires.

AbstractThe possibility of increasing the efficiency of electromagnetic-acoustic (EMA) longitudinal wave transducers when changing the direction of current in a high-frequency inductor and forming a co-directional (counter-directional) connection of the magnetic field of the inductor relative to the polarizing field of permanent magnetization has been theoretically and experimentally investigated. It is shown that the increase in the efficiency of EMA transformation due to an electrodynamic mechanism is caused by a local increase in the density of eddy currents at the edges of the aperture of a high-frequency inductor with the counter-directional magnetic field connection. These patterns are most evident for samples with high magnetic permeability.

AbstractAdditive manufacturing (AM) is a new manufacturing technology for building complex 3D components by progressively adding material in a layer-by-layer fashion. Despite the many apparent advantages of AM, the instable heat transfer during the melting of metallic material and the stacking manufacturing processing increases the probability of generating internal defects that may cause the AM components to deform or fail. To ensure the quality and safety of additively manufactured metallic components, nondestructive testing technologies that are fast, accurate and low-cost are needed. In this paper we review the defect formation mechanism and the nondestructive testing methods for metallic AM components, and focus on the development of ultrasonic testing in AM. We analyze the influence of the manufacturing process, material microstructure and detection parameters on ultrasonic testing and summarize the application of ultrasonic testing for offline and online detection of defects in metallic AM components. On this basis, the application and advantages of phased array ultrasonic testing, laser-generated ultrasonic testing and hybrid nondestructive testing detection are discussed. The development trends of ultrasonic testing for metallic AM are discussed and some suggestions are made.

AbstractThe experimental dependences \(H{\kern 1pt} \left( d \right)\) of the maximum strength of the secondary pulsed magnetic field near the surface of metal plates on their thickness obtained using a discrete magnetic field sensor (DMFS) and reduced to the primary source field strength are presented. The thickness of the plates varied from 0.015 to 2 mm. DMFS with aluminum and lead plates were subjected to magnetic field pulses of a linear inductor with a rise time from 5 to 60 μs. Arctangent analytical functions \(H{\kern 1pt} \left( d \right)\) have been found that are used to calculate the hysteresis interference of a pulsed magnetic field in a reflected wave in order to increase the sensitivity and accuracy of monitoring the thickness of metal objects, the specific electrical conductivity of their material, and continuity defects in them.

AbstractWe propose a method for three-dimensional ultrasound tomography based on multilateral probing with multiple emitters and multiple receivers on a cylindrical surface in a wide frequency band. The emitters and receivers are placed on a ring that moves along the vertical axis. Signal processing is based on applying the matched filtering and is reduced to calculating the cyclic convolution over angle and vertical axis, making it possible to implement a fast algorithm for reconstructing three-dimensional images. To test the method, an experimental setup of 32 emitters and 64 receivers evenly placed on a ring with a radius of 205 mm was developed. In the course of the experiments, probing was carried out in the air at frequencies from 38 to 43 kHz. As a result, a three-dimensional object of complex shape is visualized; this confirms the applicability of the proposed method.

AbstractThe tribological performances of polymeric composites have shown their dependency on the surface characteristics such as roughness and shape profiles. The research aimed to investigate the effect of surface topography on the sliding wear performances of polymeric composites. The composites were developed by using waste plastics of low-density polyethylene, high-density polyethylene, polypropylene and polyethylene terephthalate with reinforcement of rice husk ash and silica sand. The sliding wear rate was evaluated for the three different ranges of surface roughness, i.e., 0.6–0.9, 1–1.3, and 1.4–1.7 μm under a constant load and sliding speed of 10 N and 1.04 m/s. The composites HD70R15S15 obtained a maximum density of 1.67 g/cm3, whereas the composites PP70R15S15 resulted in an optimal compressive strength of 24.8 MPa. Moreover, the composites PET70R15S15 obtained a maximum flexural strength of 5.96 MPa. The composites LD70R15S15 obtained a minimum water absorption of 0.199%. The composite PET70R15S15 showed a minimum sliding wear rate of 2.655 × 10–6, 3.0532 × 10–6, and 3.5842 × 10–6 m/s with the roughness of 0.9593, 1.2967, and 1.7423 μm, respectively. Whereas, the composite LD70R15S15 showed maximum wear of 13.926 × 10–6, 16.0149 × 10–6, and 18.801 × 10–6 m/s for the surfaces roughness of 0.6817, 1.0511, and 1.3822 μm, respectively. The wear morphology changes with the test conditions and compositions. The research has explored the effect of surface topography on the wear performances of sustainable polymeric composites.